4-[benzyl(ethyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide
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Description
Scientific Research Applications
Crystal Structure and Biological Studies
1,3,4-Oxadiazole derivatives have been extensively studied for their crystal structures and biological activities. For example, derivatives with 1,3,4-oxadiazole-2-thiones frameworks have been synthesized and characterized, demonstrating significant antibacterial and antioxidant activities. These compounds exhibit intermolecular hydrogen bonds and are analyzed using Hirshfeld surfaces computational methods to quantify intercontacts, suggesting their potential for designing compounds with specific biological activities (Karanth et al., 2019).
Antibacterial and Anticancer Activities
The antibacterial and anticancer properties of 1,3,4-oxadiazole derivatives have been a subject of interest. Novel synthesis methods have led to the creation of derivatives with promising antibacterial activities against various bacterial strains. Similarly, some derivatives have been evaluated for their anticancer activities, showing moderate to excellent efficacy against several cancer cell lines. These studies underscore the potential of 1,3,4-oxadiazole derivatives in developing new therapeutic agents (Aghekyan et al., 2020), (Ravinaik et al., 2021).
Corrosion Inhibition
In the field of materials science, 1,3,4-oxadiazole derivatives have been explored as corrosion inhibitors for metals in aggressive environments. Their efficiency as corrosion inhibitors for mild steel in sulfuric acid has been demonstrated, with studies revealing the formation of protective layers on the metal surface. These findings suggest the applicability of 1,3,4-oxadiazole derivatives in protecting industrial materials from corrosion, contributing to the longevity and reliability of metal structures (Ammal et al., 2018).
Properties
IUPAC Name |
4-[benzyl(ethyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O5S/c1-3-24(13-15-7-5-4-6-8-15)30(26,27)17-11-9-16(10-12-17)19(25)21-20-23-22-18(29-20)14-28-2/h4-12H,3,13-14H2,1-2H3,(H,21,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBNWMPCWATVSQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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